Cas no 2229163-66-8 (3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)pyrrolidine)

• Product Name: 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)pyrrolidine
• CAS No: 2229163-66-8
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 5928529
• PubChem ID: 165867731
• Update Time: 2025-05-19

3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)pyrrolidine
• EN300-1767021
• 2229163-66-8

• Inchi： 1S/C12H17NOS/c1-2-4-12-10(3-1)11(8-15-12)14-9-5-6-13-7-9/h8-9,13H,1-7H2
• InChI Key： SXSJJYCAACVKQA-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C1CCCC2)OC1CNCC1

Computed Properties

• Exact Mass: 223.10308534g/mol
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)pyrrolidine

3-(4,5,6,7-Tetrahydro-1-Benzothiophen-3-Yloxy)Pyrrolidine: A Comprehensive Overview

The compound 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)pyrrolidine, with the CAS number 2229163-66-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiophene derivatives and pyrrolidine analogs, which are known for their unique structural features and potential bioactivity. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and applications.

The structure of 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)pyrrolidine comprises a benzothiophene ring system fused with a pyrrolidine moiety. The benzothiophene component introduces aromaticity and sulfur-based reactivity, while the pyrrolidine ring contributes to the molecule's flexibility and potential for hydrogen bonding. This combination makes it an intriguing candidate for exploring its role in drug design and material science.

Recent studies have focused on the synthesis of this compound using various approaches. One notable method involves the coupling of a benzothiophene derivative with a pyrrolidine precursor under catalytic conditions. Researchers have optimized reaction conditions to enhance yield and purity, making this compound more accessible for further investigations. The use of transition metal catalysts has been particularly effective in facilitating these reactions.

In terms of biological activity, 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)pyrrolidine has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Its ability to interact with specific biological targets suggests potential applications in treating diseases such as neurodegenerative disorders or inflammatory conditions. However, further in vivo studies are required to validate these findings.

The chemical stability of this compound is another area of interest. Recent research has examined its degradation pathways under various environmental conditions. Results indicate that it exhibits moderate stability under physiological conditions but may undergo hydrolysis or oxidation under extreme pH or temperature conditions. Understanding these properties is crucial for its safe handling and potential industrial applications.

In conclusion, 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)pyrrolidine represents a valuable addition to the library of bioactive molecules. Its unique structure and promising biological profile make it a subject of ongoing research across multiple disciplines. As advancements in synthetic chemistry and pharmacology continue to unfold, this compound is expected to play an increasingly significant role in both academic and industrial settings.